Cas no 29558-88-1 (Benzoic acid,4-chloro-, 4-fluorophenyl ester)

4-Chlorobenzoic acid 4-fluorophenyl ester is a specialized organic compound featuring both chloro and fluoro substituents, offering unique reactivity and stability for synthetic applications. The presence of electron-withdrawing groups enhances its utility in cross-coupling reactions, esterifications, and as an intermediate in pharmaceutical or agrochemical synthesis. Its crystalline structure ensures high purity and ease of handling, while the distinct substitution pattern allows for selective functionalization. This compound is particularly valuable in research requiring precise control over molecular architecture, such as the development of bioactive molecules or advanced materials. Suitable for controlled environments, it requires standard handling precautions for halogenated aromatics.

Benzoic acid,4-chloro-, 4-fluorophenyl ester structure

29558-88-1 structure

Product Name:Benzoic acid,4-chloro-, 4-fluorophenyl ester

CAS No:29558-88-1

MF:C₁₃H₈ClFO₂

MW:250.652826309204

CID:275932

PubChem ID:122508

Update Time:2025-08-04

Benzoic acid,4-chloro-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-chloro-, 4-fluorophenyl ester
- 4-Fluorophenyl 4-chlorobenzoate
- (4-fluorophenyl) 4-chlorobenzoate
- Benzoic acid, p-chloro-, p-fluorophenyl ester
- SCHEMBL10337347
- DTXSID00183741
- AKOS002935221
- CCG-317395
- NS00028727
- UNII-MTG3YT98HN
- 4-Fluorophenyl4-chlorobenzoate
- CS-0450633
- benzoic acid, 4-chloro-, 4-fluorophenyl ester
- 29558-88-1
- EINECS 249-695-4
- MTG3YT98HN
- Inchi： 1S/C13H8ClFO2/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8H
- InChI Key： QFOOQWZABMLXPS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)OC2C=CC(=CC=2)F)=CC=1

Computed Properties

Exact Mass: 250.01974
Monoisotopic Mass: 250.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.326
Boiling Point: 354.2°Cat760mmHg
Flash Point: 148.6°C
Refractive Index: 1.578
PSA: 26.3

Benzoic acid,4-chloro-, 4-fluorophenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521300-1g	4-Fluorophenyl 4-chlorobenzoate	29558-88-1	98%	1g	￥4603.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521300-5g	4-Fluorophenyl 4-chlorobenzoate	29558-88-1	98%	5g	￥12348.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521300-10g	4-Fluorophenyl 4-chlorobenzoate	29558-88-1	98%	10g	￥17408.00	2024-08-03